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For Researchers, Scientists, and Drug Development Professionals

Introduction
ATTO 700 is a fluorescent dye belonging to the oxazine family, characterized by its near-

infrared excitation and emission spectra.[1][2] This dye exhibits strong absorption, high

photostability, and good water solubility, making it a valuable tool for a range of fluorescence-

based applications, including live-cell imaging and super-resolution microscopy.[3] Its

zwitterionic nature minimizes non-specific binding to cellular surfaces, contributing to a high

signal-to-noise ratio.[3] This document provides detailed protocols for utilizing ATTO 700 in live-

cell imaging, with a focus on labeling cell surface proteins using SNAP-tag® and HaloTag®

technologies.

Properties of ATTO 700
A summary of the key photophysical properties of ATTO 700 is presented in the table below.
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Property Value Reference

Excitation Maximum (λex) ~700 nm [4]

Emission Maximum (λem) ~716 nm [4]

Molar Extinction Coefficient (ε) 120,000 M⁻¹cm⁻¹ [1]

Fluorescence Quantum Yield

(Φ)
~0.25 [1]

Fluorescence Lifetime (τ) ~1.6 ns [1]

Key Experiments and Methodologies
ATTO 700 has been successfully employed in advanced live-cell imaging experiments,

particularly for studying the localization and trafficking of cell surface proteins like G-protein

coupled receptors (GPCRs).[1] A primary application involves the use of ATTO 700 derivatives,

such as BG-ATTO 700 and CA-ATTO 700, to specifically label SNAP-tagged and Halo-tagged

fusion proteins, respectively, on the surface of living cells.[1][5]

Experimental Workflow: Labeling and Imaging of
SNAP/Halo-Tagged Surface Proteins
The general workflow for labeling and imaging live cells expressing SNAP-tag or Halo-tag

fusion proteins with ATTO 700 is depicted below. This process involves cell preparation,

labeling with the ATTO 700 substrate, washing, and subsequent imaging.
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Cell Preparation

Labeling

Washing

Imaging

Seed cells expressing SNAP/Halo-tagged
protein of interest onto imaging dish

Transfect cells with plasmid
encoding the fusion protein (if not a stable cell line)

Prepare BG-ATTO 700 or CA-ATTO 700
labeling solution in imaging medium

24-48h post-transfection

Incubate cells with labeling solution
(e.g., 1-5 µM for 30-60 min at 37°C)

Wash cells multiple times with
pre-warmed imaging medium to remove

unbound dye

Acquire images using a suitable
microscopy technique (e.g., confocal, STED)
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Baseline Imaging

Ligand Stimulation

Time-Lapse Imaging

Data Analysis

Label surface GPCRs with
ATTO 700

Acquire baseline images of
GPCR distribution on the

plasma membrane

Add specific ligand to
stimulate the GPCR

t = 0

Acquire time-lapse images to
track the movement of

ATTO 700-labeled GPCRs

Quantify the decrease in surface
fluorescence and the appearance

of intracellular vesicles

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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